Cas no 220913-53-1 (tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate)
220913-53-1 structure
Product Name:tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate
CAS No:220913-53-1
MF:C16H21FN2O6
MW:356.346148252487
CID:5523692
PubChem ID:22714974
Update Time:2023-05-24
tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(2-fluoro-4-nitrophenyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
- SCHEMBL2829001
- tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate
- BS-34670
- 220913-53-1
-
- Inchi: 1S/C16H21FN2O6/c1-15(2,3)24-13(20)18(14(21)25-16(4,5)6)12-8-7-10(19(22)23)9-11(12)17/h7-9H,1-6H3
- InChI Key: BIBOFMPMJFPYCZ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 356.13836456g/mol
- Monoisotopic Mass: 356.13836456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 102Ų
tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AZ91505-1g |
tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate |
220913-53-1 | 96% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AZ91505-5g |
tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate |
220913-53-1 | 96% | 5g |
$402.00 | 2024-04-20 | |
| A2B Chem LLC | AZ91505-10g |
tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate |
220913-53-1 | 96% | 10g |
$662.00 | 2024-04-20 | |
| A2B Chem LLC | AZ91505-25g |
tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate |
220913-53-1 | 96% | 25g |
$1316.00 | 2024-04-20 |
tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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